Cas no 128080-06-8 (O-(but-3-en-1-yl)hydroxylamine)

• Product Name: O-(but-3-en-1-yl)hydroxylamine
• CAS No: 128080-06-8
• MF: C₄H₉NO
• MW: 87.1203610897064
• MDL: MFCD17012862
• CID: 2769479
• PubChem ID: 14074427
• Update Time: 2025-05-24

O-(but-3-en-1-yl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(but-3-en-1-yl)hydroxylamine
• AKOS017515622
• o-(3-butenyl)hydroxylamine
• O-But-3-en-1-ylhydroxylamine
• DB-130501
• O-3-buten-1-ylHydroxylamine
• EN300-214138
• 128080-06-8
• DTXSID70555491
• MFCD17012862
• SY281557
• DTXCID00506274

• MDL： MFCD17012862
• Inchi： 1S/C4H9NO/c1-2-3-4-6-5/h2H,1,3-5H2
• InChI Key： NFUCOPAOVWCNFH-UHFFFAOYSA-N
• SMILES： O(CCC=C)N

Computed Properties

• Exact Mass: 87.068413911Da
• Monoisotopic Mass: 87.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 36.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 35.3Ų

Additional information on O-(but-3-en-1-yl)hydroxylamine

Professional Introduction to O-(but-3-en-1-yl)hydroxylamine (CAS No. 128080-06-8)

O-(but-3-en-1-yl)hydroxylamine (CAS No. 128080-06-8) is a significant compound in the field of organic chemistry and pharmaceutical research, characterized by its unique structural and functional properties. This compound has garnered considerable attention due to its potential applications in the synthesis of various bioactive molecules and its role in advancing chemical biology studies.

The molecular structure of O-(but-3-en-1-yl)hydroxylamine consists of an unsaturated aliphatic side chain attached to a hydroxylamine moiety. This configuration imparts distinct reactivity, making it a valuable intermediate in the preparation of more complex molecules. The presence of the double bond in the but-3-en-1-yl group allows for various chemical transformations, including addition reactions, polymerization, and functionalization, which are crucial for drug development and material science applications.

In recent years, O-(but-3-en-1-yl)hydroxylamine has been explored for its role in synthesizing novel pharmacophores. Researchers have leveraged its reactivity to develop new therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in creating derivatives that exhibit potent antioxidant and anti-inflammatory properties. These findings align with the growing interest in natural product-inspired drug design, where bioactive scaffolds are modified to enhance efficacy and reduce side effects.

The compound's versatility extends to its application in biochemical assays and enzyme inhibition studies. The hydroxylamine group is known to interact with metal ions and transition metals, making it a useful component in coordination chemistry. Recent advancements in this area have highlighted its potential in developing metal-based catalysts for organic synthesis. Such catalysts are essential for sustainable chemistry practices, reducing waste and improving reaction yields.

O-(but-3-en-1-yl)hydroxylamine also plays a role in materials science, particularly in the development of advanced polymers and coatings. Its ability to undergo cross-linking reactions makes it a promising candidate for creating high-performance materials with tailored mechanical and thermal properties. These materials are increasingly demanded in industries ranging from aerospace to electronics, where lightweight and durable components are critical.

The synthesis of O-(but-3-en-1-yl)hydroxylamine typically involves multi-step organic reactions, often starting from readily available precursors like butadiene or its derivatives. The process requires careful optimization to ensure high yields and purity, which are essential for pharmaceutical applications. Recent improvements in catalytic methods have made the synthesis more efficient and environmentally friendly, reducing the reliance on hazardous reagents.

In conclusion, O-(but-3-en-1-yl)hydroxylamine (CAS No. 128080-06-8) is a multifaceted compound with broad applications across chemistry and biology. Its unique structure and reactivity make it indispensable in drug discovery, material science, and biochemical research. As scientific understanding advances, the potential uses of this compound are likely to expand further, driving innovation in multiple sectors.